Cas no 955619-68-8 (methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}methyl)benzoate)

• Product Name: methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}methyl)benzoate
• CAS No: 955619-68-8
• MF: C₂₁H₁₇N₃O₄S
• MW: 407.442383527756
• CID: 6530232
• PubChem ID: 16842009
• Update Time: 2025-10-29

methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}methyl)benzoate
• methyl 4-[[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]methyl]benzoate
• AKOS016382523
• F2437-0478
• methyl 4-((2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)benzoate
• 955619-68-8

• Inchi： 1S/C21H17N3O4S/c1-28-20(26)15-8-6-14(7-9-15)12-23-17-5-2-10-22-18(17)19(25)24(21(23)27)13-16-4-3-11-29-16/h2-11H,12-13H2,1H3
• InChI Key： QRONJLLGSNITAS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(C2C(=CC=CN=2)N(C1=O)CC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 407.09397721g/mol
• Monoisotopic Mass: 407.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108Ų

Additional information on methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}methyl)benzoate

Methyl 4-({2,4-Dioxo-3-(Thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate (CAS No. 955619-68-8): An Overview

Methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate (CAS No. 955619-68-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[3,2-d]pyrimidines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate (CAS No. 955619-68-8) is composed of a pyrido[3,2-d]pyrimidine core substituted with a thiophene moiety and a benzoyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as thiophene and benzoic acid derivatives.

One of the commonly used synthetic routes involves the condensation of a thiophene-containing aldehyde with an appropriate amine to form an intermediate imine. This intermediate is then cyclized in the presence of a suitable catalyst to form the pyrido[3,2-d]pyrimidine core. The final step involves the esterification of the carboxylic acid group with methanol to yield the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and environmental impact.

Biological Properties

Methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate has been extensively studied for its potential biological activities. One of the key areas of interest is its anti-cancer properties. Research has shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

In addition to its anti-cancer properties, methyl 4-({2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}methyl)benzoate has also been investigated for its anti-inflammatory and anti-viral activities. Studies have demonstrated that it can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary research suggests that this compound may have potential as an antiviral agent against certain RNA viruses.

Recent Research Advancements

The ongoing research on methyl 4-({2,4-dioxo-3-(thiophen-2-y l)methyl -1 H , 2 H , 3 H , 4 H - p y r i d o [ 3 , 2 - d ] p y r i m i d i n - 1 - y l } m e t h y l ) b e n z o a t e (CAS No. 955619 -68 -8 ) has led to several significant findings . A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-cancer activity against triple-negative breast cancer cells . The researchers found that it selectively targets cancer stem cells , which are known to be resistant to conventional chemotherapy . This finding opens up new avenues for developing more effective treatments for aggressive forms of breast cancer .

Another notable study published in the European Journal of Medicinal Chemistry explored the anti-inflammatory properties of this compound . The researchers used both in vitro and in vivo models to demonstrate that it can effectively reduce inflammation by inhibiting key signaling pathways involved in inflammatory responses . This study highlights the potential of methyl 4 - ({ 2 , 4 - d i o x o - 3 - ( t h i o p h e n - 2 - y l ) m e t h y l - 1 H , 2 H , 3 H , 4 H - p y r i d o [ 3 , 2 - d ] p y r i m i d i n - 1 - y l } m e t h y l ) b e n z o a t e as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .

Conclusion

Methyl 4 - ({ 2 , 4 - d i o x o - 3 - ( t h i o p h e n - 2 - y l ) m e t h y l - 1 H , 2 H , 3 H , 4 H - p y r i d o [ 3 , 2 - d ] p y r i m i d i n - 1 - y l } m e t h y l ) b e n z o a t e (CAS No. 955619 -68 -8 ) is a promising compound with diverse biological activities . Its unique chemical structure and multi-faceted biological properties make it an attractive candidate for further research and development in medicinal chemistry . Ongoing studies continue to uncover new applications and mechanisms of action , highlighting its potential as a therapeutic agent for various diseases . As research progresses , it is likely that this compound will play an increasingly important role in drug discovery and development efforts .